Cas no 878722-80-6 (7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one)

• Product Name: 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one
• CAS No: 878722-80-6
• MF: C₂₇H₃₂N₂O₄
• MW: 448.553987503052
• CID: 6435899
• PubChem ID: 6493447
• Update Time: 2025-10-29

7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one
• AKOS000740612
• F3230-0064
• 878722-80-6
• BRD-A15205533-001-01-9
• Z274554592
• 7-{3-[4-(2,6-dimethylphenyl)-1-piperazinyl]-2-hydroxypropoxy}-2,3-dihydrocyclopenta[c]chromen-4(1H)-one
• VU0606107-1
• 7-[3-[4-(2,6-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• 7-{3-[4-(2,6-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopenta[c]chromen-4-one
• AKOS016315825
• AP-124/43383640
• 7-(3-(4-(2,6-dimethylphenyl)piperazin-1-yl)-2-hydroxypropoxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• Inchi： 1S/C27H32N2O4/c1-18-5-3-6-19(2)26(18)29-13-11-28(12-14-29)16-20(30)17-32-21-9-10-23-22-7-4-8-24(22)27(31)33-25(23)15-21/h3,5-6,9-10,15,20,30H,4,7-8,11-14,16-17H2,1-2H3
• InChI Key： LLDRPVFTCCEETQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(=CC=C2C2CCCC=21)OCC(O)CN1CCN(CC1)C1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 448.23620751g/mol
• Monoisotopic Mass: 448.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.2Ų

Additional information on 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one

Research Brief on 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one (CAS: 878722-80-6)

The compound 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one (CAS: 878722-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a cyclopentacchromen-4-one core linked to a piperazine derivative. This structural configuration is believed to contribute to its high affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, potentially offering new avenues for the treatment of neurological disorders.

One of the key findings from recent research is the compound's selective binding to serotonin and dopamine receptors. This selectivity is attributed to the presence of the 2,6-dimethylphenylpiperazine moiety, which enhances its interaction with these receptors. Such specificity could make it a valuable candidate for the development of targeted therapies for conditions like depression, anxiety, and Parkinson's disease.

In addition to its CNS activity, the compound has also shown potential in oncology research. Early-stage studies indicate that it may inhibit certain kinase enzymes involved in cancer cell proliferation. The hydroxypropoxy side chain appears to play a critical role in this inhibitory activity, suggesting that further structural optimization could enhance its efficacy as an anticancer agent.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these hurdles.

In conclusion, 7-{3-4-(2,6-dimethylphenyl)piperazin-1-yl-2-hydroxypropoxy}-1H,2H,3H,4H-cyclopentacchromen-4-one represents a promising candidate for further investigation in both neurological and oncological applications. Its unique structural and pharmacological profile underscores the importance of continued research to fully elucidate its therapeutic potential and optimize its clinical utility.